Cas no 1233506-34-7 (sodium:2-nitro-4-(trifluoromethyl)benzenesulfinate)

• Product Name: sodium:2-nitro-4-(trifluoromethyl)benzenesulfinate
• CAS No: 1233506-34-7
• MF: C₇H₃F₃NNaO₄S
• MW: 277.153002023697
• CID: 5984362
• PubChem ID: 50998770
• Update Time: 2025-09-28

sodium:2-nitro-4-(trifluoromethyl)benzenesulfinate Chemical and Physical Properties

Names and Identifiers

• sodium:2-nitro-4-(trifluoromethyl)benzenesulfinate
• 2-Nitro-4-(trifluoromethyl)benzenesulfinicacidsodiumsalt
• EN300-723783
• CS-0457410
• 1233506-34-7
• 2-Nitro-4-(trifluoromethyl)benzenesulfinic acid sodium salt
• MFCD11618061
• Sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate
• sodium 2-nitro-4-(trifluoromethyl)benzene-1-sulfinate

• MDL： MFCD11618061
• Inchi： 1S/C7H4F3NO4S.Na/c8-7(9,10)4-1-2-6(16(14)15)5(3-4)11(12)13;/h1-3H,(H,14,15);/q;+1/p-1
• InChI Key： KUFUHSZTCZORHK-UHFFFAOYSA-M
• SMILES： [Na+].C1(S([O-])=O)=CC=C(C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 276.96325752g/mol
• Monoisotopic Mass: 276.96325752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on sodium:2-nitro-4-(trifluoromethyl)benzenesulfinate

Sodium 2-Nitro-4-(Trifluoromethyl)Benzenesulfinate: A Comprehensive Overview

The compound sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate (CAS No. 1233506-34-7) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is notable for its unique structure, which combines a nitro group at the 2-position and a trifluoromethyl group at the 4-position on a benzenesulfinate backbone. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of benzenesulfinate derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the role of sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate as a precursor in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. The trifluoromethyl group, known for its electron-withdrawing effects, enhances the stability and reactivity of the molecule, making it an ideal candidate for further functionalization.

In terms of synthesis, sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate is typically prepared through a multi-step process involving nitration, fluorination, and sulfonation reactions. The nitration step is critical, as it determines the regioselectivity of the product. Advanced techniques such as electrospray ionization mass spectrometry (ESI-MS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the compound. These analytical methods have been refined in recent years, enabling more precise characterization of complex sulfonate esters.

The physical properties of sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate are also of considerable interest. It exhibits a high melting point due to its strong intermolecular hydrogen bonding and electrostatic interactions. This property makes it suitable for use in high-temperature applications, such as in the formulation of thermally stable polymers or as an additive in industrial lubricants. Furthermore, its solubility in polar solvents facilitates its use in various reaction media, enhancing its versatility in synthetic chemistry.

From an environmental perspective, the eco-friendly synthesis and disposal of sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate have become focal points for researchers. Recent advancements in green chemistry have led to the development of catalytic systems that minimize waste generation during its production. For example, the use of microwave-assisted synthesis has been shown to reduce reaction times and energy consumption while maintaining product quality.

In conclusion, sodium 2-nitro-4-(trifluoromethyl)benzenesulfinate (CAS No. 1233506-34-7) is a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure, combined with cutting-edge synthetic methods and analytical techniques, positions it as a key player in modern chemical research and development.